[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]methanol

• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• SMILES: CN(C)CCCNCC1=CC=C(O1)CO
• InChI: InChI=1S/C11H20N2O2/c1-13(2)7-3-6-12-8-10-4-5-11(9-14)15-10/h4-5,12,14H,3,6-9H2,1-2H3
• InChIKey: QJQDFJWOXWDXPU-UHFFFAOYSA-N

5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]methanol – Compound Overview

[5-({[3-(Dimethylamino)propyl]amino}methyl)furan-2-yl]methanol (CAS 1340579-05-6, C₁₁H₂₀N₂O₂, MW 212.29 g/mol) is a 2,5-disubstituted furan derivative bearing a hydroxymethyl group at the 2-position and an N-[3-(dimethylamino)propyl]aminomethyl substituent at the 5-position. It belongs to the aminoalkyl furan class historically explored for histamine H₂-receptor antagonism [1] and monoamine oxidase inhibition [2]. Unlike the well-characterized ranitidine intermediate [5-[(dimethylamino)methyl]furan-2-yl]methanol, this compound incorporates a propylene spacer between the furan methylene bridge and the dimethylamino terminus, yielding a secondary amine center not present in the direct-linked analog. This structural extension confers greater conformational flexibility, additional hydrogen-bonding capacity, and distinct physicochemical properties relevant to fragment-based drug discovery and chemical biology probe development.

Fragment-based screening fit: dual hydrogen-bond donor architecture

Extended conformational flexibility for induced-fit target recognition

Modular derivatization via reductive amination entry point

• [1] Price, B.J., Clitherow, J.W. Aminoalkyl furan derivatives having selective action on histamine receptors. U.S. Patent 4,255,440, issued March 10, 1981. View Source
• [2] Lu, X., Silverman, R.B. 5-[(Dimethylamino)methyl]-2-furanmethanol is an inhibitor of monoamine oxidase B. Journal of Enzyme Inhibition, 7(1), 43-49 (1993). View Source

Why In-Class Analogs Cannot Substitute

Aminoalkyl furan-2-yl-methanols with different amino tether lengths and substitution patterns exhibit non-equivalent hydrogen-bonding profiles, protonation states, and conformational ensembles that directly affect target engagement and metabolic stability [1]. The closest purchasable analog, [5-[(dimethylamino)methyl]furan-2-yl]methanol (CAS 15433-79-1), lacks the propylamino spacer and the secondary amine, reducing H-bond donor count from two to one, TPSA from 48.64 to 36.61 Ų, and rotatable bonds from seven to three . Another analog, [3-(dimethylamino)propyl](furan-2-ylmethyl)amine, omits the 2-hydroxymethyl group entirely, eliminating a key hydrogen-bond donor and metabolic handle [2]. The branched alkyl analog (CAS 1343421-37-3) retains similar MW (197.27 vs. 212.29) but introduces steric bulk at the amine that alters conformational sampling. These differences mean that screening results, solubility profiles, and synthetic derivatization routes obtained with one analog cannot be reliably extrapolated to another—each member of this chemical series must be treated as a distinct entity for procurement decisions.

Propylene spacer loss Removing the propylamino spacer reduces H-bond donor count and conformational ensemble, shifting target interaction profiles.

Hydroxymethyl deletion Analogs lacking the 2-hydroxymethyl group eliminate a key hydrogen-bond donor and synthetic handle, altering derivatization paths.

Branched amine substitution Introducing steric bulk at the amine terminus modifies conformational sampling and may shift binding selectivity.

• [1] Goldfarb, Ya.L., Yakubov, A.P., Belenkii, L.I. Dimethylaminomethylation of some compounds of the furan series. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 16, 2387–2390 (1967). View Source
• [2] Chembase.cn. N'-Furan-2-ylmethyl-N,N-dimethyl-propane-1,3-diamine. Chembase ID: 13568. Accessed April 2026. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Higher MW and TPSA vs. Ranitidine Impurity Analog

The target compound has a molecular weight of 212.29 g/mol, which is 57.1 Da higher (36.8% increase) than the ranitidine impurity analog [5-[(dimethylamino)methyl]furan-2-yl]methanol (MW 155.19 g/mol) [1]. Its topological polar surface area (TPSA) is 48.64 Ų versus 36.61 Ų for the analog—a 12.03 Ų increase (32.9%) that reflects the additional secondary amine and the three-atom propylene extension . This elevated TPSA predicts improved aqueous solubility and reduced passive blood-brain barrier permeability compared to the direct-linked analog, making it a more suitable starting point for peripherally-targeted probe development.

MW & TPSA

Data to verify

Target212.29 g/mol | 48.64 Ų

Comparator155.19 g/mol | 36.61 Ų

+36.8% MW · +32.9% TPSA

May support peripherally-targeted probe selection context

Predicted TPSA; verify experimentally

Evidence Dimension	Molecular weight and topological polar surface area (TPSA)
Target Compound Data	MW = 212.29 g/mol; TPSA = 48.64 Ų
Comparator Or Baseline	[5-[(dimethylamino)methyl]furan-2-yl]methanol (CAS 15433-79-1): MW = 155.19 g/mol; TPSA = 36.61 Ų
Quantified Difference	MW increase: +57.1 Da (+36.8%); TPSA increase: +12.03 Ų (+32.9%)
Conditions	Predicted values; TPSA calculated via fragment-based method (ChemScene/Chemsrc computational chemistry data)

Why This Matters

Higher TPSA and MW differentiate the compound for applications where reduced CNS penetration is desired, such as peripheral enzyme inhibitor design or antimicrobial probe development.

• [1] PubChem. 5-((Dimethylamino)methyl)-2-furanmethanol. CID 2733780. Molecular Weight 155.19 g/mol. View Source

Extra Hydrogen-Bond Donor Capacity vs. Analogs

The target compound possesses two hydrogen-bond donor atoms (the secondary amine NH and the primary alcohol OH), whereas the ranitidine impurity analog has only one (the alcohol OH) and the non-hydroxymethyl analog [3-(dimethylamino)propyl](furan-2-ylmethyl)amine has one (the secondary amine NH) but lacks the alcohol [1]. The four hydrogen-bond acceptors (oxygen of the furan ring, oxygen of the alcohol, and two nitrogen atoms) are preserved across all three compounds, meaning the target compound has the highest H-bond donor/acceptor ratio (2/4 = 0.50) versus 0.25 for the ranitidine analog and 0.25 for the non-hydroxymethyl analog.

H-bond donors

Data to verify

Target2 donors (OH + NH) / 4 acceptors

Comparator A1 donor (OH) / 3 acceptors

Comparator B1 donor (NH) / 2 acceptors

Donor ratio 0.50 vs. 0.25

May enhance polar target interaction profiling

Structure-derived counts; confirm via crystallography

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	2 H-bond donors (OH + NH); 4 H-bond acceptors
Comparator Or Baseline	Comparator A (15433-79-1): 1 donor (OH); 3 acceptors. Comparator B (furan-2-ylmethyl analog): 1 donor (NH); 2 acceptors.
Quantified Difference	Donor count: 2 vs. 1 vs. 1; Donor/acceptor ratio: 0.50 vs. 0.25 vs. 0.25
Conditions	Structure-derived; hydrogen-bonding rules per Lipinski/Veber analysis

Why This Matters

The additional H-bond donor increases the potential for specific polar interactions with protein targets, particularly in fragment-based screening where each additional interaction anchor point can significantly improve hit rates.

• [1] Chembase.cn. N'-Furan-2-ylmethyl-N,N-dimethyl-propane-1,3-diamine. Chembase ID: 13568. Molecular formula C10H18N2O. View Source

Enhanced Conformational Flexibility vs. Ranitidine Analog

The target compound contains seven rotatable bonds, compared to only three in the ranitidine impurity analog [5-[(dimethylamino)methyl]furan-2-yl]methanol . The four additional rotatable bonds originate from the propylamino spacer (C–C–C–N sequence). This increased flexibility has dual implications: it may reduce binding affinity due to higher entropic penalty upon rigidification, but it also expands the conformational space available for induced-fit target recognition, particularly in targets with deep or flexible binding pockets [1]. The branched alkyl analog (CAS 1343421-37-3) has an intermediate rotatable bond count of approximately 5–6, reflecting its branched but shorter amine substituent.

Rotatable bonds

Reported

Target7 rotatable bonds

Comparator3 rotatable bonds

+133% (4 additional bonds)

Supports conformational entropy analysis for flexible binding pockets

Veber criteria: ≤10 rotatable bonds; evaluate binding thermodynamics

Evidence Dimension	Rotatable bond count
Target Compound Data	7 rotatable bonds
Comparator Or Baseline	[5-[(dimethylamino)methyl]furan-2-yl]methanol (15433-79-1): 3 rotatable bonds. (5-(((3-Methylbutan-2-yl)amino)methyl)furan-2-yl)methanol (1343421-37-3): ~5–6 rotatable bonds.
Quantified Difference	+4 rotatable bonds vs. ranitidine analog (+133%); +1–2 vs. branched alkyl analog
Conditions	ChemScene computational chemistry data; rotatable bond definition per standard SMILES-derived count

Why This Matters

Seven rotatable bonds place this compound at the upper limit of oral drug-likeness guidelines (Veber's rule: ≤10), making it suitable for exploring target space that requires a balance of flexibility and preorganization while distinguishing it from the more rigid ranitidine-type scaffold.

• [1] Veber, D.F., Johnson, S.R., Cheng, H.Y., Smith, B.R., Ward, K.W., Kopple, K.D. Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623 (2002). View Source

Boiling Point Differentiation vs. Shorter-Chain Analogs

The predicted boiling point of the target compound is 321.6 ± 42.0 °C, substantially higher than the 217.7 °C (at 760 mmHg) reported for [5-[(dimethylamino)methyl]furan-2-yl]methanol [1]. This ~104 °C increase is consistent with the higher molecular weight and the presence of the additional secondary amine, which can participate in intermolecular hydrogen bonding in the neat liquid state. The practical implication is that the target compound requires different distillation or lyophilization conditions for purification and may exhibit different thermal stability during long-term storage.

Boiling point

Data to verify

Target321.6 ± 42.0 °C (pred.)

Comparator217.7 °C (exp.)

~ +104 °C increase

May require different purification handling

Predicted boiling point; subject to uncertainty

Evidence Dimension	Boiling point (predicted/experimental)
Target Compound Data	321.6 ± 42.0 °C (predicted)
Comparator Or Baseline	[5-[(dimethylamino)methyl]furan-2-yl]methanol (15433-79-1): 217.7 °C at 760 mmHg (experimental)
Quantified Difference	+103.9 °C (approximate increase, subject to prediction uncertainty)
Conditions	Predicted boiling point (Chemsrc); experimental boiling point for comparator (MolBase)

Why This Matters

Procurement decisions involving bulk quantities or custom formulation must account for the different thermal handling requirements; the target compound's higher boiling point may favor lyophilization-based purification over distillation.

• [1] MolBase. 5-(Dimethylamino)methyl-2-furanmethanol. Boiling point: 217.7 °C at 760 mmHg. CAS 15433-79-1. View Source

Similar Lipophilicity, Distinct Ionization Profile

The predicted logP of the target compound is 0.8132, nearly identical to the reported logP of 0.8335 for [5-[(dimethylamino)methyl]furan-2-yl]methanol . Despite the similar logP, the target compound possesses two ionizable basic centers (tertiary amine pKa ~9–10; secondary amine pKa ~8–9) compared to only one in the ranitidine analog (tertiary amine only). At physiological pH 7.4, the target compound is expected to exist predominantly as a dicationic species, whereas the comparator is predominantly monocationic. This differential ionization state impacts solubility in biorelevant media, interactions with negatively charged biomolecular surfaces (e.g., phospholipid membranes, nucleic acids), and ion-pairing potential in formulation.

LogP & ionization

Class-level

TargetLogP 0.81 | dicationic at pH 7.4

ComparatorLogP 0.83 | monocationic at pH 7.4

ΔLogP −0.02 · 2× net charge

Differential charge may influence target engagement profile

Predicted LogP and ionization; no experimental pKa data available

Evidence Dimension	LogP and estimated ionization state at pH 7.4
Target Compound Data	LogP = 0.8132 (predicted); 2 basic nitrogens → predominantly dicationic at pH 7.4
Comparator Or Baseline	[5-[(dimethylamino)methyl]furan-2-yl]methanol: LogP = 0.8335; 1 basic nitrogen → predominantly monocationic at pH 7.4
Quantified Difference	Equivalent logP (ΔlogP = -0.02); double the net positive charge at physiological pH
Conditions	Predicted logP values; ionization state inferred from functional group pKa estimates; no experimental pKa data available for direct comparison

Why This Matters

Different ionic states can lead to divergent target selectivity, particularly for aminergic receptors and transporters where charge-charge interactions are critical to binding, providing a structural rationale for screening this compound as a distinct chemotype rather than a substitute for the mono-amino analog.

Reductive Amination Route for Modular Derivatization

Whereas [5-[(dimethylamino)methyl]furan-2-yl]methanol is typically synthesized via Mannich-type condensation of furfuryl alcohol with dimethylamine and formaldehyde [1], the target compound is accessible via a reductive amination route: condensation of 5-formylfurfuryl alcohol (or a protected 5-formyl-2-furanmethanol derivative) with commercially available N,N-dimethylaminopropylamine, followed by sodium borohydride or catalytic hydrogenation [2]. This divergent synthetic entry point allows incorporation of diverse primary amines—including those bearing fluorescent tags, biotin, or photoaffinity labels—while preserving the furan-2-ylmethanol core. The Mannich route used for the ranitidine analog is limited to secondary amines as nucleophiles, restricting the scope of accessible derivatives.

Synthetic route

Reported

TargetReductive amination (broad primary amine scope)

ComparatorMannich reaction (limited to secondary amines)

Modular derivatization vs. restricted scope

May enable diverse probe derivatization workflows

Route inferred from patent and literature; confirm experimentally

Evidence Dimension	Synthetic route and derivatization modularity
Target Compound Data	Accessible via reductive amination of 5-formylfurfuryl alcohol with NH₂(CH₂)₃NMe₂; broad primary amine scope
Comparator Or Baseline	[5-[(dimethylamino)methyl]furan-2-yl]methanol: Mannich reaction (HCHO + Me₂NH), limited to secondary amine nucleophiles
Quantified Difference	Target route accommodates diverse primary amines (including functionalized amines); comparator route restricted to dimethylamine or similar secondary amines
Conditions	Synthetic methodology inferred from analogous furan derivative preparations described in Patent GB1565966A and contemporary reductive amination literature

Why This Matters

Researchers requiring a furan-2-ylmethanol scaffold derivatized with a specific primary amine (e.g., for structure-activity relationship studies or probe attachment) must select the propylamino-spacer compound over the direct-linked Mannich product, as the latter cannot be prepared from primary amines via the standard Mannich protocol.

• [1] Allen & Hanburys Ltd. Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol. Patent GB1565966A. Filed October 1977. View Source
• [2] Zhang, Y., et al. One-pot direct reductive amination of furfural over Pd@CNTs. Chemical Engineering Journal, 430, 132952 (2022). Demonstrates general feasibility of reductive amination routes to furfuryl amines. View Source

Procurement and Application Scenarios

Fragment-Based Screening for Aminergic & Peptide-Binding Targets

With two hydrogen-bond donors, four acceptors, and seven rotatable bonds, this compound occupies a distinct fragment space compared to the more rigid ranitidine-type analogs. Its dicationic character at physiological pH (inferred from the presence of two basic nitrogens) makes it particularly suited for screening against targets with anionic binding pockets, such as aminergic GPCRs, ion channels, or nucleic acid-binding proteins. Procurement as a fragment screening compound (typical requirements: ≥95% purity, identity confirmed by LC-MS and ¹H NMR) is recommended over the single-amino comparator, which would provide only monocationic character with fewer H-bond anchoring points .

Peripheral MAO-B Inhibitor Scaffold

The elevated TPSA (48.64 Ų vs. 36.61 Ų for the ranitidine impurity analog) predicts reduced passive blood-brain barrier permeability . Given that 5-substituted furan-2-ylmethanols are a known chemotype for monoamine oxidase B inhibition—as exemplified by F2MPA (hMAO-B IC₅₀ = 5.16 ± 0.86 µM) [1]—the target compound represents a logical starting point for developing peripherally restricted MAO-B inhibitors, which are of interest for cardiovascular and metabolic indications where CNS side effects must be minimized.

Histamine H₂-Receptor Modulator Intermediate

Aminoalkyl furan derivatives constitute a privileged scaffold for histamine H₂-receptor modulation, as established by the ranitidine pharmacophore and its successors . The target compound's propylamino spacer introduces a secondary amine at a position analogous to the thioether sulfur in ranitidine, offering a metabolically distinct linkage. The free hydroxymethyl group at the 2-position serves as a synthetic handle for esterification, etherification, or oxidation to the aldehyde/carboxylic acid, enabling rapid analog generation for structure-activity relationship studies. Researchers should procure the compound at the highest available purity (≥95%) and use it as a key intermediate for parallel library synthesis [1].

Orthogonal Functionalization Handles for Probe Development

The simultaneous presence of a primary alcohol (2-hydroxymethyl) and a secondary amine (propylamino spacer) provides two chemically orthogonal functionalization sites. The alcohol can be selectively acylated, silylated, or converted to a leaving group without affecting the secondary amine under appropriate conditions. Conversely, the secondary amine can undergo reductive alkylation, sulfonylation, or carbamoylation independently of the alcohol. This dual-handle architecture is not available in [5-[(dimethylamino)methyl]furan-2-yl]methanol (tertiary amine only, single handle) or [3-(dimethylamino)propyl](furan-2-ylmethyl)amine (no alcohol handle). Procurement of this compound for bioconjugation or chemical probe construction should prioritize vendors providing batch-specific NMR and HPLC purity certificates .

Application

Selection Property

Validation Focus

Fragment-based screening studies

Dual H-bond donor architecture and predicted dicationic charge at physiological pH

Anionic binding pocket target engagement assessment

Peripherally-restricted MAO-B inhibitor research

Elevated polar surface area may limit CNS permeation

MAO-B inhibition potency and peripheral selectivity profiling

Histamine H₂ receptor modulator intermediate

Propylamino spacer and free hydroxymethyl synthetic handle

Analog library synthesis and receptor modulation profiling

Orthogonal probe functionalization

Two chemically distinct handles (primary alcohol, secondary amine)

Selective bioconjugation and probe stability assessment

• [1] Di Giovanni, G., et al. N-(Furan-2-ylmethyl)-N-methylprop-2-yn-1-amine (F2MPA): A potential cognitive enhancer with MAO inhibitor properties. CNS Neuroscience & Therapeutics, 20(7), 633-640 (2014). hMAO-B IC₅₀ = 5.16 ± 0.86 µM. View Source